2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol is an aminomethylphenol derivative characterized by a phenolic hydroxyl group and a secondary amine linked via a methylene bridge to a 1-hydroxypropan-2-yl moiety. Its molecular formula is C₁₀H₁₃NO₂, with a molecular weight of 179.22 g/mol (calculated).
Properties
Molecular Formula |
C10H15NO2 |
|---|---|
Molecular Weight |
181.23 g/mol |
IUPAC Name |
2-[(1-hydroxypropan-2-ylamino)methyl]phenol |
InChI |
InChI=1S/C10H15NO2/c1-8(7-12)11-6-9-4-2-3-5-10(9)13/h2-5,8,11-13H,6-7H2,1H3 |
InChI Key |
HXZOFPZPMDWGGD-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)NCC1=CC=CC=C1O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol typically involves the reaction of a phenol derivative with an amino alcohol under specific conditions. One common method involves the use of 2-hydroxybenzaldehyde and 1-amino-2-propanol as starting materials. The reaction is carried out in the presence of a suitable catalyst, such as an acid or base, to facilitate the formation of the desired product .
Industrial Production Methods
In industrial settings, the production of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques .
Chemical Reactions Analysis
Types of Reactions
2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol undergoes various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.
Reduction: The amino alcohol moiety can be reduced to form corresponding amines or alcohols.
Substitution: The phenol group can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Electrophilic aromatic substitution reactions often require catalysts like sulfuric acid (H2SO4) or iron(III) chloride (FeCl3).
Major Products Formed
Oxidation: Quinones and other oxidized phenolic compounds.
Reduction: Amines and alcohols.
Substitution: Various substituted phenolic derivatives.
Scientific Research Applications
2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds
Mechanism of Action
The mechanism of action of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the amino alcohol moiety can interact with enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Substituent Effects
The following compounds share the aminomethylphenol backbone but differ in substituents, leading to variations in properties:
Table 1: Structural and Physicochemical Comparison
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Notable Features |
|---|---|---|---|---|
| 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol | C₁₀H₁₃NO₂ | 179.22 | -OH (phenol), -NH-(hydroxypropyl) | Base structure; H-bond donor/acceptor |
| 4-Chloro-2-{[(1-hydroxypropan-2-yl)amino]methyl}phenol | C₁₀H₁₄ClNO₂ | 215.68 | Chlorine at C4 | Increased lipophilicity; potential enhanced bioactivity |
| 2-({[(2S)-1-Cyclohexylpropan-2-yl]amino}methyl)phenol | C₁₆H₂₅NO | 239.31 | Cyclohexyl group | Enhanced steric bulk; chiral center (S-configuration) |
| 2-ethoxy-6-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}phenol | C₁₃H₂₁NO₃ | 239.31 | Ethoxy at C2; branched hydroxyalkyl | Improved organic solubility; branched chain may hinder packing |
| Zinc(II) complex with 2-({2-(2-pyridyl)ethylamino}methyl)phenol | C₂₀H₂₁N₃O·Zn | ~430.7 (ligand + Zn) | Pyridyl arms; Zn coordination | Metal-binding capacity; anti-tumor activity |
Hydrogen Bonding and Crystal Packing
The target compound’s phenol and hydroxyl groups enable hydrogen bonding, which influences its solid-state packing and solubility. In contrast:
- 4-Chloro derivative: The electron-withdrawing Cl group may reduce phenolic O–H acidity, altering H-bond strength compared to the parent compound .
- Zinc complex ligand: Pyridyl N atoms and phenol O form a tetradentate ligand, creating a rigid coordination geometry around Zn(II). This contrasts with the flexibility of the target compound’s hydroxypropylamine chain .
Physicochemical Properties
- Solubility: The ethoxy derivative (C₁₃H₂₁NO₃) likely has higher organic solubility than the parent compound due to its ethoxy group, whereas the chloro derivative may favor lipid membranes .
- Thermal Stability : Metal complexes (e.g., Zn(II)) exhibit higher thermal stability due to coordination bonding, unlike the purely organic analogs .
Biological Activity
2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol, also known as 3-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol, is a compound of significant interest due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The molecular formula of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol is C10H15NO2, with a molecular weight of approximately 181.23 g/mol. The compound features a phenolic structure with an amino group and a hydroxyl-propan-2-yl side chain, which contribute to its reactivity and potential biological activity.
Biological Activities
Research indicates that 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol exhibits several noteworthy biological activities:
- Antioxidant Activity : The phenolic structure allows the compound to scavenge free radicals, potentially reducing oxidative stress in biological systems.
- Antimicrobial Properties : Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further exploration in treating infections.
- Enzyme Interaction : The amino group may interact with various enzymes or receptors, modulating their activity and leading to diverse biological effects. This includes participation in redox reactions that influence cellular oxidative stress levels.
The mechanism of action of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets. The phenolic group can participate in redox reactions, while the amino group may influence enzyme activity or receptor binding.
Antioxidant Activity
A study demonstrated that the compound effectively scavenges free radicals, which is crucial for mitigating oxidative stress-related diseases. This property was evaluated using various in vitro assays measuring radical scavenging capacity.
Antimicrobial Studies
Another investigation explored the antimicrobial potential of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol against several bacterial strains. The compound showed promising results, particularly against Gram-positive bacteria, indicating its potential as an antimicrobial agent.
Comparative Analysis with Similar Compounds
To better understand the unique properties of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol, it is useful to compare it with structurally similar compounds:
| Compound Name | Structure | Unique Features |
|---|---|---|
| 3-Aminophenol | C6H7N | Lacks the propanol side chain; primarily used in dye manufacturing. |
| 4-Aminophenol | C6H7N | Similar biological activity but different position of amino group; used in analgesics. |
| Phenol | C6H6O | Basic structure without amino or propanol groups; widely used as an antiseptic. |
The unique aspect of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol lies in its combination of both amino and hydroxymethyl functionalities attached to a phenolic ring, enhancing its reactivity and potential biological activity compared to simpler analogs like aminophenols or phenols alone.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
